![molecular formula C9H15N3O B2637249 1H-imidazol-2-yl(piperidin-4-yl)methanol CAS No. 1785022-28-7](/img/structure/B2637249.png)
1H-imidazol-2-yl(piperidin-4-yl)methanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1H-imidazol-2-yl(piperidin-4-yl)methanol” is a compound that contains an imidazole ring and a piperidine ring . Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . Piperidine is a cyclic secondary amine .
Molecular Structure Analysis
The molecular weight of “this compound” is 181.24 . The InChI code is 1S/C9H15N3O/c13-8(9-11-5-6-12-9)7-1-3-10-4-2-7/h5-8,10,13H,1-4H2,(H,11,12) .Scientific Research Applications
Chemical Inhibitors in Drug Metabolism
Imidazole derivatives are extensively studied for their role as chemical inhibitors of cytochrome P450 isoforms, which are crucial in drug metabolism. These inhibitors help in understanding drug-drug interactions and predicting possible metabolic pathways, which is vital for drug development and safety assessments (Khojasteh et al., 2011).
Catalysts in Chemical Synthesis
Research on recyclable copper catalyst systems for C-N bond-forming cross-coupling reactions demonstrates the importance of imidazole derivatives. These systems are used with various amines and aryl halides, indicating the utility of imidazole scaffolds in creating complex molecules, potentially including pharmaceuticals (Kantam et al., 2013).
Drug Design and Pharmacophore Models
Imidazole scaffolds are key in designing selective inhibitors for various proteins, such as p38α MAP kinase, which plays a significant role in inflammation. The structural flexibility of imidazole allows for the creation of potent and selective inhibitors (Scior et al., 2011).
Methanol Production and Utilization
Methanol synthesis and reforming processes utilize catalysts that often contain imidazole and piperidine derivatives. These processes are critical for generating clean energy sources and chemical feedstocks, demonstrating the chemical versatility of these compounds (García et al., 2021).
Corrosion Inhibition
Imidazole derivatives, including those with piperidine subunits, are known for their effective corrosion inhibition properties. Their molecular structure allows for strong adsorption onto metal surfaces, protecting them from corrosion in various industrial applications (Sriplai & Sombatmankhong, 2023).
Safety and Hazards
The compound has been classified with the GHS07 pictogram and has the signal word "Warning" . The hazard statements include H302, H315, H319, H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 .
properties
IUPAC Name |
1H-imidazol-2-yl(piperidin-4-yl)methanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15N3O/c13-8(9-11-5-6-12-9)7-1-3-10-4-2-7/h5-8,10,13H,1-4H2,(H,11,12) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SGVSDXUFVJGQOJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1C(C2=NC=CN2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
181.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.